Cas no 2172261-20-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172261-20-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6362244
• PubChem ID: 165499556
• Update Time: 2025-10-30

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]-2-methylpropanoic acid
• EN300-1542273
• 2172261-20-8

• Inchi： 1S/C25H30N2O5/c1-25(2,23(29)30)27(3)22(28)14-8-9-15-26-24(31)32-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21H,8-9,14-16H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： PRYWJMCUYBFQAO-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic Acid (CAS No. 2172261-20-8)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172261-20-8, represents a novel synthetic molecule with potential applications in drug development and therapeutic interventions. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group and an amino acid-derived moiety, make it a compound of interest for researchers exploring innovative chemical entities.

The structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The Fmoc group, a protecting group commonly used in peptide synthesis, suggests potential applications in the development of peptide-based therapeutics. Additionally, the presence of an amino acid backbone and amide linkages indicates that this compound may exhibit properties similar to natural amino acids, making it a candidate for further exploration in drug design and molecular recognition.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The research on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid aligns with this trend, as it combines the advantages of fluorene-based scaffolds with the versatility of amino acid derivatives. This combination has the potential to yield compounds with improved solubility, bioavailability, and target specificity, which are critical factors in the design of effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. The fluorenylmethoxycarbonyl group can be used to protect reactive amine functionalities during synthetic processes, ensuring controlled reactions and high yields. Once the protecting group is removed, the free amine can participate in further chemical modifications, allowing for the creation of complex molecular architectures. This flexibility makes 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid a valuable tool for medicinal chemists seeking to develop novel drug candidates.

The pharmacological profile of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary findings suggest that 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid may exhibit inhibitory effects on certain enzymes, potentially leading to therapeutic benefits in conditions such as inflammation and metabolic disorders. These findings underscore the importance of this compound as a lead molecule for further pharmacological development.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, has enabled researchers to achieve high yields and purity levels. These advancements have not only facilitated the production of this compound but also opened up new possibilities for its application in drug discovery.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS No. 2172261-20-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease mechanisms and developing effective treatments.